N-(furan-2-ylmethyl)-5-(pyrrolidine-1-carbonyl)furan-2-sulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-5-(pyrrolidine-1-carbonyl)furan-2-sulfonamide
• InChI: InChI=1S/C14H16N2O5S/c17-14(16-7-1-2-8-16)12-5-6-13(21-12)22(18,19)15-10-11-4-3-9-20-11/h3-6,9,15H,1-2,7-8,10H2
• InChI Key: SEIYJAJQWSFWIX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(O2)S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C14H16N2O5S
• Molecular Weight: 324.35 g/mol
• CAS No.: 1170978-81-0

Description

N-(furan-2-ylmethyl)-5-(pyrrolidine-1-carbonyl)furan-2-sulfonamide is a useful research compound. Its molecular formula is C14H16N2O5S and its molecular weight is 324.35. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis

N-(furan-2-ylmethyl)-5-(pyrrolidine-1-carbonyl)furan-2-sulfonamide is involved in chemical synthesis, particularly in the preparation of sulfonamides incorporating furan-, thiophene-, and pyrrole-carboxamido groups. These compounds have been identified for their strong topical intraocular pressure-lowering properties as aqueous suspensions, suggesting potential applications in the treatment of glaucoma. The synthesis of these sulfonamides is significant due to their inhibitory properties against carbonic anhydrase isozymes, which play crucial roles in physiological and physio-pathological functions (Ilieș et al., 2000).

Corrosion Inhibition

The chemical has been studied for its potential as a corrosion inhibitor. In particular, research on 4-Chloro-2-((furan-2-ylmethyl) amino)-5-sulfamoylbenzoic Acid (FSM) has shown effectiveness in inhibiting mild steel corrosion in acidic media. The studies conducted through weight loss measurements and electrochemical methods indicate that such compounds could serve as efficient corrosion inhibitors, with their effectiveness increasing with concentration. This suggests a protective role in industrial applications where steel is exposed to corrosive environments (Sappani & Karthikeyan, 2014).

Catalysis and Synthesis of Heterocycles

The compound is part of research into the development of new methodologies for the synthesis of heterocycles, such as sulfonylated furans or imidazo[1,2-a]pyridines. These studies have unveiled efficient, metal-free, three-component domino reactions that highlight the versatility of furan-based sulfonamides in organic synthesis. Such advances offer new strategies for preparing valuable heterocyclic compounds, which are essential in pharmaceuticals and materials science (Cui et al., 2018).